N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide

• Molecular Formula: C13H9N7OS2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-(7H-purin-6-ylsulfanyl)acetamide
• InChI: InChI=1S/C13H9N7OS2/c21-9(18-7-2-1-3-8-10(7)20-23-19-8)4-22-13-11-12(15-5-14-11)16-6-17-13/h1-3,5-6H,4H2,(H,18,21)(H,14,15,16,17)
• InChI Key: LKIVXZWBAOGSOE-UHFFFAOYSA-N
• SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)CSC3=NC=NC4=C3NC=N4

Description

N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both a benzothiadiazole and purine moiety. This compound has been synthesized using different methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways that are involved in cancer cell growth or inflammation.
Biochemical and Physiological Effects:
N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide has been shown to have various biochemical and physiological effects. Studies have shown that it can induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use.

Future Directions

There are several future directions for research on N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its use as a therapeutic agent for various diseases. Additionally, research can focus on developing new synthesis methods for this compound and its derivatives.

Synthesis Methods

The synthesis of N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide has been reported using different methods. One of the most common methods involves the reaction of 2-aminobenzothiazole with 6-mercaptopurine in the presence of acetic anhydride and triethylamine. The resulting compound is then treated with acetic anhydride and acetic acid to yield the final product. Other methods involve the use of different reagents and solvents.

Scientific Research Applications

N-(2,1,3-benzothiadiazol-4-yl)-2-(9H-purin-6-ylsulfanyl)acetamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, as well as its potential use in the treatment of neurological disorders such as Alzheimer's disease.